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Compound of Interest

Compound Name: 3,4-Dichloroaniline

Cat. No.: B118046 Get Quote

Essential Safety and Handling Guide for 3,4-
Dichloroaniline
This guide provides immediate, essential safety protocols and logistical information for handling

3,4-Dichloroaniline (CAS No. 95-76-1) in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals. Adherence to these procedures is critical due

to the compound's high toxicity.

Chemical and Toxicological Data
3,4-Dichloroaniline is a solid substance that is toxic if swallowed, inhaled, or in contact with

skin, and causes serious eye damage[1][2][3]. It may also cause an allergic skin reaction[1][2].

Table 1: Physical and Chemical Properties
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Property Value

Appearance
Light tan to dark gray crystals or brown
solid[4]

Molecular Formula C₆H₅Cl₂N[1]

Molecular Weight 162.02 g/mol [3]

Melting Point 69 - 73 °C / 156.2 - 163.4 °F[1]

Boiling Point 272 °C / 522 °F at 760 mmHg[4]

Flash Point 166 °C / 330.8 °F[1]

Vapor Pressure 1 mmHg @ 80.5 °C (178 °F)[1][4]

| Water Solubility | < 1 mg/mL at 21.5 °C (70.7°F)[4] |

Table 2: Toxicity Data

Endpoint Value Species

LD50 Oral 648 mg/kg Rat[2]

LD50 Dermal (ATE) 300 mg/kg -

| LC50 Inhalation (ATE) | 0.5 mg/l | - |

Table 3: Occupational Exposure Limits

Component CAS No. Value Control Parameters

| 3,4-Dichloroaniline | 95-76-1 | TWA | 2 ppm / 8 mg/m³ |

Note: Skin contact contributes to exposure[5].

Operational Plan: Safe Handling Workflow
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Proper handling of 3,4-Dichloroaniline requires careful preparation, execution, and disposal.

The following workflow must be observed at all times.

1. Preparation

2. Handling

3. Post-Handling & Disposal
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Tightly Closed
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Hazardous Waste Container

Wash Hands Thoroughly
with Soap and Water

Click to download full resolution via product page

Caption: Standard operating procedure for handling 3,4-Dichloroaniline.

Procedural Guidance: Step-by-Step
1. Engineering Controls:

Always handle 3,4-Dichloroaniline in a well-ventilated area, preferably a certified chemical

fume hood[3][6].

Ensure safety shower and eyewash stations are readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b118046?utm_src=pdf-body
https://www.benchchem.com/product/b118046?utm_src=pdf-body-img
https://www.benchchem.com/product/b118046?utm_src=pdf-body
https://www.benchchem.com/product/b118046?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_727453057_3,4-DICHLOROANILINE-CASNO-95-76-1-MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4252_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield[3][5]. Standard safety

glasses are not sufficient.

Skin Protection:

Wear chemical-impermeable gloves (e.g., nitrile rubber). Inspect gloves for any damage

before use[3][7].

Use proper glove removal technique to avoid skin contact[3].

Wear a lab coat or a complete suit protecting against chemicals[3][7]. Contaminated work

clothing should not be allowed out of the workplace[1][5].

Respiratory Protection: If there is a risk of overexposure or if dust is generated, a NIOSH-

approved respirator is required[3][5][8]. For high concentrations, a self-contained breathing

apparatus (SCBA) may be necessary[5][6].

3. Handling Practices:

Avoid all personal contact, including inhalation and contact with skin and eyes[6].

Do not eat, drink, or smoke in the handling area[5][6].

Wash hands thoroughly with soap and water after handling the chemical[5][6].

Keep containers securely sealed when not in use[6].

Emergency and Disposal Plan
Immediate and correct response to exposure or spills is critical. All personnel must be familiar

with these procedures.

Emergency Exposure Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. bg.cpachem.com [bg.cpachem.com]

3. cdhfinechemical.com [cdhfinechemical.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b118046?utm_src=pdf-body-img
https://www.benchchem.com/product/b118046?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC113110050&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB49&dnl=sd_-_3%2C4-Dichloroaniline_%5BCAS_95-76-1%5D_%28SB49%29_%28EU%29.pdf
https://www.cdhfinechemical.com/images/product/msds/37_727453057_3,4-DICHLOROANILINE-CASNO-95-76-1-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 3,4-DICHLOROANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. isotope.com [isotope.com]

6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. echemi.com [echemi.com]

8. 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 3,4-
Dichloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118046#personal-protective-equipment-for-handling-
3-4-dichloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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